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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzonitrile

Cat. No.: B173201

2-Fluoro-5-hydroxybenzonitrile, also known as 3-Cyano-4-fluorophenol, is a substituted
aromatic compound of significant interest in medicinal and agricultural chemistry. Its unique
arrangement of fluoro, hydroxyl, and nitrile functional groups makes it a versatile intermediate
for synthesizing complex molecules, including novel therapeutic agents and advanced
materials.[1] However, the very reactivity that makes this compound valuable also necessitates
a profound understanding of its potential hazards.

This guide moves beyond a standard Material Safety Data Sheet (MSDS) to provide a deeper,
more contextualized understanding of the safe handling, storage, and emergency management
of 2-Fluoro-5-hydroxybenzonitrile. As Senior Application Scientists, our goal is to empower
researchers to utilize this chemical's full potential while upholding the highest standards of
laboratory safety. This document is built on the pillars of expertise, validated protocols, and
authoritative data to ensure scientific integrity.

Physicochemical Identity and Properties

A foundational understanding of a chemical's physical properties is the first step in a robust
safety assessment. These characteristics influence its behavior under various laboratory
conditions, from storage to reaction workups.

Chemical Structure

The arrangement of functional groups on the benzene ring dictates the molecule's reactivity,
intermolecular interactions, and toxicological profile.
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Caption: Chemical structure of 2-Fluoro-5-hydroxybenzonitrile.

Core Properties

The following table summarizes the key physicochemical data for 2-Fluoro-5-
hydroxybenzonitrile, compiled from authoritative chemical databases.

Property Value Source
CAS Number 104798-53-0 [2]
Molecular Formula C7H4FNO [2]
Molecular Weight 137.11 g/mol [2]
Appearance Solid

Boiling Point 98-108 °C

Purity Typically =98%

Synonyms 3-Cyano-4-fluorophenol

Hazard Analysis: A GHS-Guided Perspective

2-Fluoro-5-hydroxybenzonitrile is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[3] Its primary hazards
are acute toxicity, skin irritation, and serious eye irritation. The causality behind this is rooted in
its chemical nature; nitriles can exhibit toxicity, while the phenolic hydroxyl group and the
reactive benzene ring can contribute to irritant properties.

GHS Classification Summary

The following GHS classifications have been reported for this compound. It is crucial to note
that classifications can vary slightly between suppliers based on the purity and specific data
used.[2]
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Hazard Class Category Hazard Statement
o H301: Toxic if swallowed /
Acute Toxicity, Oral Category 3/4 ]
H302: Harmful if swallowed
H311: Toxic in contact with
Acute Toxicity, Dermal Category 3/4 skin / H312: Harmful in contact
with skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Visualizing Hazard Communication

The GHS system uses pictograms for immediate hazard recognition. For 2-Fluoro-5-

hydroxybenzonitrile, the "Skull and Crossbones" and "Exclamation Mark" are the most

relevant symbols, representing its acute toxicity and irritant properties, respectively.
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Caption: GHS hazard classification pathway for the compound.

Exposure Control and Safe Handling Protocols

A self-validating safety protocol relies on a multi-layered approach, combining engineering
controls, administrative procedures, and personal protective equipment (PPE). The primary
goal is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Engineering Controls: The First Line of Defense

All manipulations of solid 2-Fluoro-5-hydroxybenzonitrile that could generate dust, as well as
any handling of its solutions, must be performed within a certified chemical fume hood.[4] The
rationale is to contain and exhaust any airborne particles or vapors at the source, preventing
inhalation. The work area should also be equipped with an accessible eyewash station and a
safety shower.[5]

Personal Protective Equipment (PPE): The Essential
Barrier
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The choice of PPE is not arbitrary; it is dictated by the specific hazards of the chemical.

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for
tears or punctures before use. Contaminated gloves should be removed using the proper
technique to avoid skin contact and disposed of as hazardous waste.

e Eye and Face Protection: Chemical safety goggles are mandatory.[5] If there is a splash
hazard, a face shield should be worn in addition to goggles.

» Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.
For larger quantities or in case of a significant spill risk, a chemically resistant apron may be
necessary.[6]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved respirator with appropriate cartridges for organic vapors and
particulates should be used.[4][5]

Step-by-Step Safe Handling Workflow

This protocol is designed to be a self-validating system where each step mitigates a specific
risk.

e Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate height. Clear the workspace of any unnecessary items. Verify the location
of the nearest eyewash station and safety shower.

e PPE Donning: Put on all required PPE as described in section 3.2.

» Weighing and Transfer: Conduct all weighing and transfers of the solid material within the
fume hood to contain any dust. Use a spatula for transfers and handle containers carefully to
avoid physical damage.[6]

o During Use: Keep containers securely sealed when not in use.[6] Avoid any actions that
could generate aerosols.

» Post-Handling: After completion, decontaminate the work surface. Wash hands thoroughly
with soap and water after removing gloves.[6]
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« Hygiene: Do not eat, drink, or smoke in any area where this chemical is handled or stored.[7]
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Caption: A step-by-step workflow for safe handling.
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Storage and Incompatibility

Proper storage is critical for maintaining the chemical's integrity and preventing hazardous
reactions.

o Conditions: Store in a cool, dry, and well-ventilated area.[6][7] The storage temperature
should be ambient or as recommended by the supplier.

o Containers: Keep the container tightly closed to prevent contamination and potential
sublimation or reaction with atmospheric moisture.[5]

¢ Incompatibilities: Store away from strong oxidizing agents and incompatible foodstuff
containers.[5][6] Contact with strong oxidizers could lead to a vigorous, potentially explosive
reaction.

Emergency Response and First-Aid Protocols

In the event of an exposure or spill, a rapid and correct response is crucial.

First-Aid Measures

The following protocols should be followed while seeking immediate medical attention. Provide
the attending medical personnel with a copy of the safety data sheet.
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Exposure Route

First-Aid Protocol

Inhalation

1. Immediately move the affected person to
fresh air.[6] 2. If breathing is difficult or has
stopped, provide artificial respiration (do not use
mouth-to-mouth).[4] 3. Keep the person warm
and at rest.[6] 4. Seek immediate medical

attention.

Skin Contact

1. Immediately remove all contaminated clothing
and footwear.[6] 2. Flush the affected skin with
large amounts of running water and soap for at
least 15 minutes.[5][6] 3. Seek medical attention

if irritation persists.

Eye Contact

1. Immediately flush eyes with copious amounts
of running water for at least 15 minutes, holding
the eyelids open to ensure complete irrigation.
[5] 2. Remove contact lenses if present and
easy to do so.[5] 3. Seek immediate medical

attention.

Ingestion

1. Rinse the mouth thoroughly with water. Do
NOT induce vomiting.[8] 2. If the person is
conscious, have them drink plenty of water.[5] 3.
Never give anything by mouth to an
unconscious person.[8] 4. Seek immediate

medical attention.

Spill Management

e Minor Spills: Evacuate non-essential personnel. Wearing appropriate PPE, carefully sweep

up the solid material, avoiding dust generation.[5] Place the material into a suitable, labeled

container for hazardous waste disposal.[6] Clean the spill area with soap and water.

e Major Spills: Evacuate the area immediately and alert emergency personnel. Only trained

personnel with appropriate respiratory protection should attempt to clean up a large spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Acknowledging the Utility and Hazard of a
Key Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173201#2-fluoro-5-hydroxybenzonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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